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Compound of Interest

Compound Name: 1,2-Benzenedithiol

Cat. No.: B097157

For Researchers, Scientists, and Drug Development Professionals
Introduction

1,2-Benzenedithiol, also known as benzene-1,2-dithiol, is a versatile organosulfur compound
with the formula CeHa(SH)2.[1] It is a colorless, viscous liquid that serves as a powerful
chelating agent in coordination chemistry.[1][2] The two adjacent thiol groups can deprotonate
to form a dithiolate, which readily binds to metal ions, forming stable chelate rings. This
property makes it a valuable ligand for the synthesis of a wide range of coordination complexes
and other organosulfur compounds.[1][2] Its conjugate base acts as a building block for various
syntheses and as a chelating agent.[1]

Applications in Research and Development

The ability of 1,2-benzenedithiol to form stable complexes with a variety of metals has led to
its use in several key areas of research:

o Coordination Chemistry Synthesis: 1,2-Benzenedithiol is widely used to synthesize
dithiolate complexes with transition metals such as Nickel (Ni), Palladium (Pd), Platinum (Pt),
Copper (Cu), Cobalt (Co), and Gold (Au). The resulting metal dithiolene complexes often
exhibit interesting electronic and redox properties.[3] It also forms complexes with other
metals like Titanium (Ti) and Arsenic (As).[1][4]
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o Schiff Base Complexes: The ligand has been used in the preparation of novel Schiff bases,
which are then used to synthesize new series of copper(ll) and zinc(ll) complexes.

» Drug Development and Toxicology: Arsenic(lll) complexes of 1,2-benzenedithiol have
demonstrated significant cytotoxicity against human acute promyelocytic leukemia cell lines
(NB4).[4] This highlights its potential as a scaffold in the development of novel
chemotherapeutic agents. Chelation therapy using thiol-containing agents is a primary
treatment for heavy metal poisoning, and understanding the coordination chemistry of
ligands like 1,2-benzenedithiol is crucial in this field.[5][6]

» Materials Science: The unique electronic structures of metal bis-dithiolene complexes make
them subjects of investigation for applications in materials science. These complexes can
form building blocks for supramolecular coordination assemblies and multimetal structures.

[31[7]

Quantitative Data Summary

The following tables summarize the key physical, spectroscopic, and biological activity data for
1,2-benzenedithiol and its representative metal complexes.

Table 1: Physicochemical Properties of 1,2-Benzenedithiol

Property Value Reference
Molecular Formula CeHeS2 [1]8]

Molar Mass 142.24 g/mol [1]
Appearance Colorless viscous liquid [1]

Density 1.236 g/mL at 25 °C [1]

Melting Point 221024 °C [1]

Boiling Point 119to 120 °C at 17 mmHg [1]
Solubility Soluble in basic water [1]

Storage Temperature 2-8°C
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Table 2: Spectroscopic Data for Arsenic(lll)-Benzenedithiolate Complexes[4]

UV-Vis (Amax, nm (g,

Complex 'H NMR (6, ppm) 13C NMR (3, ppm)
M-*-cm™?))
Asl(PhS2) (1) 370 (6000) 7.59 (dd), 7.24 (dd) 140.92, 127.18,
S . , 7.
’ 126.23
AsBr(PhS2) (2) 331 (4150) 7.62 (dd), 7.24 (dd) 139.92, 127.0L,
Sbr . , M.
& 126.20
Data obtained in CDClIs for NMR and CHzClz for UV-Vis.
Table 3: Cytotoxicity Data of Arsenic(lll) Complexes[4]
Complex Ligand Cell Line ICs0 (48h treatment)

o Human Acute Promyelocytic
1,2-Benzenedithiolato ] ~10 pM
Leukemia (NB4)

o Human Acute Promyelocytic
Toluene-3,4-dithiolato _ ~40 uM
Leukemia (NB4)

Human Acute Promyelocytic
As20s (Reference) ) 1.4 uM
Leukemia (NB4)

Experimental Protocols

Protocol 1: General Synthesis of Metal-Benzenedithiolate Complexes

This protocol provides a general method for the synthesis of metal complexes with 1,2-
benzenedithiol. The specific metal salt and reaction conditions may need to be optimized for
each target complex. This procedure is adapted from the synthesis of arsenic(lll) complexes.[4]

Materials:
e 1,2-Benzenedithiol (Ph(SH)2)

o Metal halide (e.g., AsBrs, Asls) or other metal salt
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e Anhydrous, nitrogen-saturated solvent (e.g., Chloroform, CHCIs)

o Standard reflux apparatus

 Inert atmosphere setup (Nitrogen or Argon)

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a condenser and magnetic stirrer,
dissolve 1 mmol of 1,2-benzenedithiol in the appropriate volume of anhydrous, nitrogen-
saturated solvent.

o Reagent Addition: While stirring under an inert atmosphere, add an equimolar amount (1
mmol) of the desired metal salt (e.g., AsBrs3) to the solution.

o Reaction: Heat the reaction mixture to reflux and maintain stirring for a period of 2-5 hours.
[4] Monitor the reaction progress using Thin Layer Chromatography (TLC) if applicable.

o Workup: After the reaction is complete, allow the mixture to cool to room temperature.
Reduce the solvent volume under reduced pressure.

« |solation and Purification: Place the concentrated solution in a refrigerator to facilitate
crystallization. The crystals of the complex can be isolated from the reaction mixture,
typically after several days.[4] Further purification can be achieved by recrystallization from
an appropriate solvent system.

o Characterization: Characterize the final product using standard analytical techniques such as
FT-IR, UV-Vis, NMR spectroscopy, Mass Spectrometry, and X-ray crystallography.[4]

Protocol 2: Synthesis of a Tripodal Tris(benzene-o-dithiolato) Titanium(IV) Complex

This protocol is a more advanced synthesis for creating a complex where three dithiolate
groups from a single tripodal ligand coordinate to a metal center, adapted from a described
synthesis.[9]

Materials:

o Tripodal tris(benzene-o-dithiol) ligand (He-5)
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Titanium(lV) isopropoxide ([Ti(OPr)a4])
Tetraethylammonium chloride ((NEt4)CI)
Anhydrous solvent (e.g., DMF)

Inert atmosphere setup

Procedure:

Ligand Preparation: Synthesize the tripodal ligand He-5 according to the literature procedure,
which involves a multi-step synthesis followed by deprotection of the thiol groups.[9]

Complexation: In a glovebox or under an inert atmosphere, dissolve the deprotected ligand
He-5 in an anhydrous solvent.

Reagent Addition: To this solution, add one equivalent of [Ti(OPr)4] followed by the addition
of (NEta)CI.

Reaction: Stir the reaction mixture at room temperature. The formation of the complex
(NEta)2[Ti(5)] is expected.

Isolation: The complex can be isolated by crystallization, for example, from a DMF solution.

Characterization: The resulting complex should be characterized by methods such as X-ray
diffraction to confirm the coordination geometry and mass spectrometry to verify the complex
anion.[9]

Visualizations and Workflows

// Nodes Ligand [label="1,2-Benzenedithiol\nCeH4(SH)2", fillcolor="#F1F3F4",
fontcolor="#202124"]; Metal [label="Metal lon\n(e.g., As3*, Niz*, Ti**)", fillcolor="#F1F3F4",
fontcolor="#202124"]; Deprotonation [label="Deprotonation\n(-2H*)", shape=ellipse,
fillcolor="#FBBCO05", fontcolor="#202124", width=1.5, height=0.7]; Dithiolate
[label="Benzenedithiolate\n[CeH4S2]2~", fillcolor="#F1F3F4", fontcolor="#202124"]; Complex
[label="Stable Metal Complex\n[M(S2CeHa4)]", shape=Mdiamond, fillcolor="#34A853",
fontcolor="#FFFFFF"];
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// Edges Ligand -> Deprotonation [label="Base", color="#5F6368"]; Deprotonation -> Dithiolate
[color="#5F6368"]; Dithiolate -> Complex [label="Coordination", color="#4285F4"]; Metal ->
Complex [label="Chelation", color="#4285F4"]; } enddot Caption: Chelation of a metal ion by
1,2-benzenedithiol.

// Nodes start [label="Start", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"];
dissolve_ligand [label="1. Dissolve 1,2-Benzenedithiol\nin Anhydrous Solvent"]; inert_atm
[label="2. Establish Inert\nAtmosphere (N2/Ar)"]; add_metal [label="3. Add Equimolar\nMetal
Salt"]; reflux [label="4. Heat to Reflux\n(2-5 hours)"]; cool_down [label="5. Cool to
Room\nTemperature"]; concentrate [label="6. Concentrate Under\nReduced Pressure"];
crystallize [label="7. Crystallize\n(Refrigerate)"]; isolate [label="8. Isolate Crystals\n(Filtration)"];
characterize [label="9. Characterize Product", shape=Mdiamond, fillcolor="#34A853",
fontcolor="#FFFFFF"]; end [label="End", shape=ellipse, fillcolor="#EA4335",
fontcolor="#FFFFFF"];

// Edges start -> dissolve_ligand; dissolve_ligand -> inert_atm; inert_atm -> add_metal,
add_metal -> reflux; reflux -> cool_down; cool_down -> concentrate; concentrate -> crystallize;
crystallize -> isolate; isolate -> characterize; characterize -> end; } enddot Caption: General
workflow for synthesizing metal-dithiolate complexes.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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coordination-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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© 2025 BenchChem. All rights reserved. 717 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC8424627/
https://www.mdpi.com/1420-3049/24/21/3865
https://www.mdpi.com/1660-4601/7/7/2745
https://pmc.ncbi.nlm.nih.gov/articles/PMC6767255/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6767255/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2267086/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2267086/
https://webbook.nist.gov/cgi/cbook.cgi?ID=C17534155&Units=SI&Mask=FFF
http://www.znaturforsch.com/s68b/s68b0551.pdf
https://www.benchchem.com/product/b097157#1-2-benzenedithiol-as-a-chelating-agent-in-coordination-chemistry
https://www.benchchem.com/product/b097157#1-2-benzenedithiol-as-a-chelating-agent-in-coordination-chemistry
https://www.benchchem.com/product/b097157#1-2-benzenedithiol-as-a-chelating-agent-in-coordination-chemistry
https://www.benchchem.com/product/b097157#1-2-benzenedithiol-as-a-chelating-agent-in-coordination-chemistry
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b097157?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097157?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

